Cas no 897621-57-7 (2-(4-methylphenoxy)-N-{2-(4-phenylpiperazin-1-yl)sulfonylethyl}acetamide)

2-(4-Methylphenoxy)-N-{2-(4-phenylpiperazin-1-yl)sulfonylethyl}acetamide is a synthetic organic compound featuring a unique molecular structure combining phenoxy, acetamide, and phenylpiperazine sulfonyl moieties. Its design offers potential applications in medicinal chemistry, particularly as an intermediate for biologically active molecules. The compound’s structural complexity allows for selective interactions with target proteins or receptors, making it valuable for pharmacological research. The sulfonylethyl linker enhances solubility and bioavailability, while the phenylpiperazine group may contribute to receptor binding affinity. This compound is suited for exploratory studies in drug discovery, particularly in modulating neurological or cardiovascular pathways. High-purity synthesis ensures reproducibility for research applications.

2-(4-methylphenoxy)-N-{2-(4-phenylpiperazin-1-yl)sulfonylethyl}acetamide structure

897621-57-7 structure

Product Name:2-(4-methylphenoxy)-N-{2-(4-phenylpiperazin-1-yl)sulfonylethyl}acetamide

CAS No:897621-57-7

MF:C₂₁H₂₇N₃O₄S

MW:417.521784067154

CID:6364313

PubChem ID:16809015

Update Time:2025-08-04

2-(4-methylphenoxy)-N-{2-(4-phenylpiperazin-1-yl)sulfonylethyl}acetamide Chemical and Physical Properties

Names and Identifiers

- 2-(4-methylphenoxy)-N-{2-(4-phenylpiperazin-1-yl)sulfonylethyl}acetamide
- Acetamide, 2-(4-methylphenoxy)-N-[2-[(4-phenyl-1-piperazinyl)sulfonyl]ethyl]-
- F2068-0724
- AKOS024625255
- 2-(4-methylphenoxy)-N-{2-[(4-phenylpiperazin-1-yl)sulfonyl]ethyl}acetamide
- N-(2-((4-phenylpiperazin-1-yl)sulfonyl)ethyl)-2-(p-tolyloxy)acetamide
- HMS3007M13
- SMR000808030
- 2-(4-methylphenoxy)-N-[2-(4-phenylpiperazin-1-yl)sulfonylethyl]acetamide
- 897621-57-7
- MLS001235202
- CHEMBL1475588
- Inchi： 1S/C21H27N3O4S/c1-18-7-9-20(10-8-18)28-17-21(25)22-11-16-29(26,27)24-14-12-23(13-15-24)19-5-3-2-4-6-19/h2-10H,11-17H2,1H3,(H,22,25)
- InChI Key： CWHKAJITJGSWSJ-UHFFFAOYSA-N
- SMILES： C(NCCS(N1CCN(C2=CC=CC=C2)CC1)(=O)=O)(=O)COC1=CC=C(C)C=C1

Computed Properties

Exact Mass: 417.17222752g/mol
Monoisotopic Mass: 417.17222752g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 29
Rotatable Bond Count: 8
Complexity: 600
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 87.3Å²

Experimental Properties

Density: 1.30±0.1 g/cm3(Predicted)
pka: 13.95±0.46(Predicted)

2-(4-methylphenoxy)-N-{2-(4-phenylpiperazin-1-yl)sulfonylethyl}acetamide Pricemore >>

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